Cas no 937607-24-4 (<br>(3-Cyclopropyl-4-difluoromethyl-6-furan-2-yl-pyrazolo[3,4-b]pyridin-1-yl)-a cetic acid)

• Product Name: <br>(3-Cyclopropyl-4-difluoromethyl-6-furan-2-yl-pyrazolo[3,4-b]pyridin-1-yl)-a cetic acid
• CAS No: 937607-24-4
• MF: C₁₆H₁₃F₂N₃O₃
• MW: 333.289530515671
• MDL: MFCD08697742
• CID: 3060717
• Update Time: 2025-05-19

<br>(3-Cyclopropyl-4-difluoromethyl-6-furan-2-yl-pyrazolo[3,4-b]pyridin-1-yl)-a cetic acid Chemical and Physical Properties

Names and Identifiers

• <br>(3-Cyclopropyl-4-difluoromethyl-6-furan-2-yl-pyrazolo[3,4-b]pyridin-1-yl)-a cetic acid

• MDL： MFCD08697742
• Inchi： 1S/C16H13F2N3O3/c17-15(18)9-6-10(11-2-1-5-24-11)19-16-13(9)14(8-3-4-8)20-21(16)7-12(22)23/h1-2,5-6,8,15H,3-4,7H2,(H,22,23)
• InChI Key： FUZNUGNPGICNDI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2=CC=CO2)N=C2C=1C(C1CC1)=NN2CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on <br>(3-Cyclopropyl-4-difluoromethyl-6-furan-2-yl-pyrazolo[3,4-b]pyridin-1-yl)-a cetic acid

Research Briefing on (3-Cyclopropyl-4-difluoromethyl-6-furan-2-yl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid (CAS: 937607-24-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazolo[3,4-b]pyridine derivatives as potent therapeutic agents. Among these, the compound (3-Cyclopropyl-4-difluoromethyl-6-furan-2-yl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid (CAS: 937607-24-4) has emerged as a promising candidate due to its unique structural features and biological activity. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The compound, with its distinct pyrazolo[3,4-b]pyridine core, has been investigated for its role in modulating key biological pathways. Recent studies have demonstrated its efficacy as an inhibitor of specific kinases involved in inflammatory and oncogenic processes. The presence of the cyclopropyl and difluoromethyl groups enhances its binding affinity and metabolic stability, making it a viable candidate for further drug development. Structural-activity relationship (SAR) studies have further elucidated the importance of the furan-2-yl moiety in optimizing its pharmacological profile.

In vitro and in vivo studies have provided compelling evidence of the compound's therapeutic potential. For instance, preclinical models have shown significant anti-inflammatory effects, attributed to its ability to suppress pro-inflammatory cytokines. Additionally, its anti-proliferative activity against certain cancer cell lines has sparked interest in its application as an oncology drug. The compound's pharmacokinetic properties, including its oral bioavailability and tissue distribution, have also been characterized, supporting its transition to clinical trials.

Recent synthetic methodologies have improved the scalability and yield of (3-Cyclopropyl-4-difluoromethyl-6-furan-2-yl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid. Novel catalytic approaches and green chemistry techniques have been employed to streamline its production, addressing previous challenges related to cost and environmental impact. These advancements are critical for ensuring the compound's commercial viability and regulatory compliance.

Looking ahead, ongoing research aims to explore the compound's potential in combination therapies and its efficacy against resistant strains of diseases. Collaborative efforts between academia and industry are expected to accelerate its development, paving the way for new treatment modalities. This briefing underscores the compound's versatility and its role in advancing the frontiers of chemical biology and medicinal chemistry.